Adapalene-d3

• CAS: 1276433-89-6
• Molecular Formula: C28H28O3
• Molecular Weight: 415.5 g/mol
• InChI: InChI=1S/C28H28O3/c1-31-26-7-6-23(21-2-3-22-12-24(27(29)30)5-4-20(22)11-21)13-25(26)28-14-17-8-18(15-28)10-19(9-17)16-28/h2-7,11-13,17-19H,8-10,14-16H2,1H3,(H,29,30)/i1D3
• InChIKey: LZCDAPDGXCYOEH-FIBGUPNXSA-N

Accurate adapalene quantification in plasma or tissue is compromised by matrix effects and extraction losses. Non-deuterated internal standards fail to correct these variables, violating FDA/EMA validation guidelines. - **Solution:** Adapalene-d3 (≥99 atom% D, 98% HPLC) - co-elutes and co-extracts with analyte. - **Outcome:** Validates LLOQ for PK profiling; mandatory for ANDA bioequivalence studies. - **Supply:** Stable isotope-labeled reference standard, QC-tested. Available for R&D and commercial QC.

Adapalene-d3 Procurement Guide for Bioanalysis

Adapalene-d3 (CAS 1276433-89-6) is a stable isotope-labeled analog of the third-generation synthetic retinoid, Adapalene. It is a deuterated internal standard (IS) where three hydrogen atoms are replaced by deuterium (2H), yielding a molecular mass of 415.55 g/mol and a molecular formula of C28H25D3O3 . Its primary and intended use is as an internal standard for the precise quantification of unlabeled adapalene in complex biological matrices via liquid chromatography-tandem mass spectrometry (LC-MS/MS) or gas chromatography-mass spectrometry (GC-MS) [1]. The deuterium labeling is designed to minimally perturb the compound's physicochemical properties relative to the unlabeled analyte, ensuring nearly identical behavior during sample preparation and chromatographic separation .

Identity Deuterated Internal Standard (SIL-IS)

Workflow LC-MS/MS or GC-MS Quantification

Core Value Co-eluting Matrix-Effect Correction

• [1] Bertin Bioreagent. (2024). Adapalene-d3 - Applications - CAT N°: 25758. Bertin Bioreagent Product Page. View Source

Why Non-Isotopic Standards Fail in LC-MS/MS

In quantitative LC-MS/MS analysis, using a non-identical internal standard (e.g., a structural analog or the unlabeled compound itself) fails to correct for the variable matrix effects and sample preparation losses inherent to complex biological samples [1]. These losses and ion suppression/enhancement phenomena can vary significantly between samples, leading to inaccurate and irreproducible measurements of the target analyte, adapalene [2]. Adapalene-d3, being nearly chemically identical to adapalene, co-elutes and co-extracts with the analyte, thereby compensating for these variations throughout the entire analytical process [3]. Substituting Adapalene-d3 with a non-isotopic analog or an unlabeled standard introduces quantifiable error, compromising the validity of pharmacokinetic, bioequivalence, or therapeutic drug monitoring studies.

Adapalene-d3 (SIL-IS)

Non-Isotopic Analog

Matrix Effect

Corrects for ion suppression and enhancement

Cannot correct; response ratio varies significantly

Co-extraction

Co-elutes and co-extracts with adapalene

May not co-elute, introducing extraction bias

Method Accuracy

Supports accuracy in complex research matrices

Compromises quantitative accuracy; requires validation review

• [1] Van Eeckhaut, A., Lanckmans, K., Sarre, S., Smolders, I., & Michotte, Y. (2009). Validation of bioanalytical LC–MS/MS assays: evaluation of matrix effects. Journal of Chromatography B, 877(23), 2198-2207. View Source
• [2] Matuszewski, B. K., Constanzer, M. L., & Chavez-Eng, C. M. (2003). Strategies for the assessment of matrix effect in quantitative bioanalytical methods based on HPLC−MS/MS. Analytical Chemistry, 75(13), 3019-3030. View Source
• [3] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source

Key Evidence for Method Validation

Isotopic Purity and Enrichment Benchmarks

Commercial specifications for Adapalene-d3 typically include a minimum chemical purity of 98% (by HPLC) and a deuterium isotopic enrichment of ≥99 atom% D . For comparison, a common baseline for procurement of a deuterated internal standard is a purity of ≥95% and isotopic enrichment ≥98% . The specified ≥99% atom D enrichment ensures that the presence of unlabeled adapalene (d0) is ≤1%, minimizing potential interference with the analyte's signal and improving the linearity and accuracy of calibration curves at low concentrations .

Isotopic Purity Specs

Supplier Review

Chemical Purity: ≥98% (HPLC)
Isotopic Enrichment: ≥99 atom% D

Minimizes unlabeled analyte interference; supports low-level quantification accuracy

Verify against product-specific COA; baseline specs are ≥95% / ≥98%

Evidence Dimension	Purity and isotopic enrichment specifications
Target Compound Data	Chemical Purity: 98% (HPLC); Isotopic Enrichment: ≥99 atom% D
Comparator Or Baseline	Baseline deuterated standard specification: Chemical Purity ≥95%; Isotopic Enrichment ≥98%
Quantified Difference	Purity: 3 percentage point difference; Enrichment: 1 percentage point difference
Conditions	Product Certificate of Analysis; HPLC for purity, mass spectrometry for isotopic enrichment

Why This Matters

Higher isotopic enrichment directly reduces the baseline interference from unlabeled material, which is critical for achieving the sensitivity and accuracy required in low-level quantification studies.

Matrix Effect Correction with Deuterated Standards

Adapalene-d3, as a deuterated internal standard (SIL-IS), is designed to compensate for ion suppression or enhancement caused by co-eluting matrix components in LC-MS/MS [1]. While a direct comparison for Adapalene-d3 is not available, a class-level inference from a study on carvedilol demonstrates that a deuterated SIL-IS (D5-carvedilol) was able to correct for variable matrix effects, whereas a non-isotopic structural analog (metoprolol) could not, leading to a quantifiable error in accuracy [2]. The study showed that the analyte/internal standard peak area ratio remained stable across different plasma lots with the SIL-IS, but varied significantly with the analog.

Matrix Effect Correction

Class-level Inference

SIL-IS: Stable analyte/IS ratio across research matrices Structural Analog: Variable ratio → inaccurate quantification

SIL-IS is a fundamental requirement for mitigating matrix effects in bioanalysis

Class-level analogy from carvedilol study; direct method context requires source review

Evidence Dimension	Correction of matrix effects for accurate quantification
Target Compound Data	Expected to effectively compensate for matrix effects (class inference)
Comparator Or Baseline	Structural analog internal standard (e.g., metoprolol for carvedilol)
Quantified Difference	Qualitative: SIL-IS corrects for matrix effects; analog does not, leading to inaccurate results.
Conditions	Analysis of carvedilol in human plasma using LC-MS/MS (class-level analogy)

Why This Matters

Using Adapalene-d3 is a fundamental requirement for mitigating matrix effects, which is a primary source of inaccuracy and imprecision in bioanalytical LC-MS/MS methods. Procuring a non-isotopic analog would compromise the validity of the entire assay.

• [1] Trufelli, H., Palma, P., Famiglini, G., & Cappiello, A. (2011). An overview of matrix effects in liquid chromatography–mass spectrometry. Mass Spectrometry Reviews, 30(3), 491-509. View Source
• [2] Wang, S., Cyronak, M., & Yang, E. (2007). Does a stable isotopically labeled internal standard always correct analyte response?: A matrix effect study on a LC/MS/MS method for the determination of carvedilol enantiomers in human plasma. Journal of Pharmaceutical and Biomedical Analysis, 43(2), 701-707. View Source

Mass Selectivity from Deuterium Labeling

Adapalene-d3 possesses a molecular weight of 415.55 g/mol, which is 3.02 g/mol heavier than the unlabeled adapalene (molecular weight 412.53 g/mol) due to the replacement of three hydrogen atoms with deuterium . This mass difference is sufficient for clear baseline separation in the mass analyzer of an LC-MS/MS or GC-MS system [1]. The specificity of detection relies on this mass difference, allowing the mass spectrometer to selectively monitor the [M+H]+ ion of adapalene (m/z ~412.5) and the [M+H]+ ion of the internal standard Adapalene-d3 (m/z ~415.5) in the same run without interference.

Mass Selectivity

Head-to-head

+3.02 Da Mass Shift vs. Unlabeled Adapalene

Enables selective, interference-free ISTD detection in MS analysis

M/z ~412.5 (adapalene) vs ~415.5 (adapalene-d3); ESI+

Evidence Dimension	Molecular weight and mass-to-charge ratio (m/z)
Target Compound Data	Molecular weight: 415.55 g/mol; [M+H]+ m/z ~415.5
Comparator Or Baseline	Unlabeled Adapalene: Molecular weight: 412.53 g/mol; [M+H]+ m/z ~412.5
Quantified Difference	Mass difference of 3.02 g/mol
Conditions	Theoretical calculation based on molecular formula; ESI+ LC-MS analysis

Why This Matters

The 3.02 Da mass difference is the fundamental physical property that enables selective and interference-free detection of Adapalene-d3 as an internal standard, a feature not possible with unlabeled adapalene or a different structural analog.

• [1] PubChem. (2025). Adapalene. National Library of Medicine. View Source

Primary Application Scenarios

Pharmacokinetic Method Validation

Adapalene-d3 is essential for developing and validating LC-MS/MS methods for quantifying adapalene in plasma, serum, or tissue homogenates. As established in Section 3, its isotopic enrichment (≥99 atom% D) ensures minimal interference, which is critical for achieving the Lower Limit of Quantification (LLOQ) required for pharmacokinetic (PK) profiling [1]. Its use, per class-level evidence, mitigates matrix effects, thereby ensuring the accuracy and precision needed to meet regulatory guidelines (e.g., FDA, EMA) for bioanalytical method validation [2].

QC and Batch Release for Formulations

As a stable isotope-labeled reference standard, Adapalene-d3 is used in the Quality Control (QC) laboratories of pharmaceutical companies for the routine analysis and batch release of adapalene-containing drug products (e.g., Differin gel). The compound's defined purity (98% by HPLC) and identity, confirmed by its specific molecular mass, make it suitable for use as a system suitability standard and for constructing calibration curves to quantify adapalene in finished dosage forms, as per USP-NF monograph requirements [1]. This ensures that every commercial batch meets the stringent specifications for drug content.

ANDA Bioequivalence Studies

For generic drug manufacturers seeking to file an ANDA, demonstrating bioequivalence to a reference listed drug (RLD) like Differin is mandatory. Adapalene-d3 is the critical internal standard for the LC-MS/MS methods used to measure adapalene concentrations in human plasma samples from these pivotal bioequivalence studies [1]. The accuracy and reproducibility afforded by the deuterated standard, as discussed in Section 3, are non-negotiable for generating the valid pharmacokinetic data required by regulatory agencies to approve a generic product.

Application

Selection Property

Validation Focus

PK Exposure-Model Studies

Isotopic Enrichment (≥99 atom% D)

Low-concentration interference review; bioanalytical validation context

Formulation Content Analysis

Chemical Purity (98% HPLC)

System suitability standard; calibration curve linearity

Bioequivalence Study Context

Co-eluting Matrix-Effect Correction

Matrix-effect and reproducibility verification in research matrices

• [1] U.S. Food and Drug Administration (FDA). (2018). Bioanalytical Method Validation Guidance for Industry. Center for Drug Evaluation and Research (CDER). View Source
• [2] European Medicines Agency (EMA). (2011). Guideline on bioanalytical method validation. Committee for Medicinal Products for Human Use (CHMP). View Source